Cas no 1087163-13-0 ((3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanol)

(3-tert-Butyl-1-methyl-1H-pyrazol-5-yl)methanol is a pyrazole-based intermediate with applications in pharmaceutical and agrochemical synthesis. Its key structural features include a tert-butyl group at the 3-position and a hydroxymethyl substituent at the 5-position, enhancing steric and electronic properties for selective reactivity. The compound is valued for its stability under standard conditions and compatibility with further functionalization, such as oxidation or esterification. Its rigid pyrazole core contributes to precise molecular interactions in ligand design. Suitable for use in heterocyclic chemistry, it serves as a versatile building block for developing bioactive compounds, including enzyme inhibitors or coordination complexes. High purity grades are available for research and industrial-scale applications.

(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanol structure

1087163-13-0 structure

Product Name:(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanol

CAS No:1087163-13-0

MF:C₉H₁₆N₂O

MW:168.236142158508

CID:2679160

PubChem ID:89274713

Update Time:2025-06-07

(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanol
- (5-Tert-butyl-2-methylpyrazol-3-yl)methanol
- Inchi： 1S/C9H16N2O/c1-9(2,3)8-5-7(6-12)11(4)10-8/h5,12H,6H2,1-4H3
- InChI Key： GMKBXOAFFZTCMA-UHFFFAOYSA-N
- SMILES： OCC1=CC(C(C)(C)C)=NN1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 153
Topological Polar Surface Area: 38

(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanol Pricemore >>

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Enamine	EN300-1835803-0.05g	(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanol	1087163-13-0	0.05g	$647.0	2023-09-19
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Enamine	EN300-1835803-1.0g	(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanol	1087163-13-0	1g	$943.0	2023-06-03
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